methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate
Overview
Description
Methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate (MBTC) is a small molecule that has been studied for its potential use in various scientific research applications. MBTC is a derivative of triazole, a heterocyclic compound of nitrogen, carbon, and hydrogen. It has been studied for its ability to act as an inhibitor of various enzymes and pathways. MBTC has also been studied for its potential use in various biochemical and physiological applications.
Mechanism of Action
Methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate acts as an inhibitor of various enzymes and pathways. Specifically, methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate has been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate has also been found to inhibit the formation of nitric oxide, which is a molecule involved in various physiological processes, such as vasodilation. Additionally, methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate has been found to be a potential inhibitor of certain cancer cell lines.
Biochemical and Physiological Effects
methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate has been studied for its biochemical and physiological effects. methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate has been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. This inhibition of COX-2 can lead to a decrease in inflammation, as well as a decrease in pain. Additionally, methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate has been found to inhibit the formation of nitric oxide, which is a molecule involved in various physiological processes, such as vasodilation. This inhibition of nitric oxide can lead to a decrease in blood pressure and a decrease in the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
Methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate has a number of advantages for use in lab experiments. methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate is a small molecule, making it easy to store and handle. Additionally, methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate is relatively inexpensive and can be synthesized relatively easily. However, methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate also has a number of limitations for use in lab experiments. methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate is a small molecule, making it difficult to measure accurately. Additionally, methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate can be difficult to purify and can be prone to degradation.
Future Directions
The potential applications of methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate are vast, and there are numerous future directions that can be explored. One potential future direction is the use of methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate in the development of new drugs and therapies. Additionally, methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate can be studied for its potential use in cancer research, as it has been found to be a potential inhibitor of certain cancer cell lines. Additionally, methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate can be studied for its potential use in the development of new diagnostic tools and techniques. Finally, methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate can be studied for its potential use in the development of new nanomaterials and nanotechnologies.
Synthesis Methods
Methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate can be synthesized through a variety of methods, including the reaction of methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate with a variety of reagents. In the most common method, methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate is synthesized by reacting methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate with a reagent such as sodium hydroxide, potassium hydroxide, or calcium hydroxide. This reaction results in the formation of a salt, which is then purified by recrystallization. The purified product is then dried and stored.
Scientific Research Applications
Methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate has been studied for its potential use in various scientific research applications. methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate has been studied for its ability to act as an inhibitor of various enzymes and pathways, such as the enzyme cyclooxygenase-2 (COX-2). methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate has also been studied for its potential use in various biochemical and physiological applications, such as its ability to inhibit the formation of nitric oxide. Additionally, methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate has been studied for its potential use in cancer research, as it has been found to be a potential inhibitor of certain cancer cell lines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate involves the reaction of benzylamine with ethyl 2-cyanobut-3-enoate to form ethyl 2-(benzylamino)but-3-enoate, which is then cyclized with hydrazine hydrate to form methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate.", "Starting Materials": [ "Benzylamine", "Ethyl 2-cyanobut-3-enoate", "Hydrazine hydrate" ], "Reaction": [ "Benzylamine is reacted with ethyl 2-cyanobut-3-enoate in the presence of a base such as sodium hydride or potassium carbonate to form ethyl 2-(benzylamino)but-3-enoate.", "The resulting ethyl 2-(benzylamino)but-3-enoate is then cyclized with hydrazine hydrate in the presence of a catalyst such as acetic acid to form methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate.", "The final product can be purified by recrystallization or column chromatography." ] } | |
CAS RN |
108223-08-1 |
Product Name |
methyl 1-benzyl-1H-1,2,4-triazole-5-carboxylate |
Molecular Formula |
C11H11N3O2 |
Molecular Weight |
217.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
